molecular formula C16H12FNO2S B8461593 7-(2-Fluorobenzoyl)-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one CAS No. 77534-14-6

7-(2-Fluorobenzoyl)-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

Cat. No.: B8461593
CAS No.: 77534-14-6
M. Wt: 301.3 g/mol
InChI Key: XQYMXFREJOWXPO-UHFFFAOYSA-N
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Description

7-(2-Fluorobenzoyl)-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C16H12FNO2S and its molecular weight is 301.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

77534-14-6

Molecular Formula

C16H12FNO2S

Molecular Weight

301.3 g/mol

IUPAC Name

7-(2-fluorobenzoyl)-3-methylsulfanyl-1,3-dihydroindol-2-one

InChI

InChI=1S/C16H12FNO2S/c1-21-15-11-7-4-6-10(13(11)18-16(15)20)14(19)9-5-2-3-8-12(9)17/h2-8,15H,1H3,(H,18,20)

InChI Key

XQYMXFREJOWXPO-UHFFFAOYSA-N

Canonical SMILES

CSC1C2=C(C(=CC=C2)C(=O)C3=CC=CC=C3F)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 86 g (0.4 mole) of 2-amino-2'-fluorobenzophenone in 3 liters of methylene chloride was cooled to -65° C. and 54 g (0.4 mole) of ethyl methylthioacetate was added. A solution of 46 g (0.42 mole) of 95% tertiary butoxy chloride in 100 ml of methylene chloride was added dropwise, keeping the temperature below -65° C. One hour after addition was complete, 41 g (0.4 mole) of triethylamine was added dropwise and the mixture allowed to warm to room temperature. The solution was concentrated to about 1400 ml and then washed with water. The organic solution was concentrated and the residue dissolved in 800 ml methanol containing 60 ml of concentrated hydrochloric acid. The mixture was heated at reflux for one hour followed by cooling. The mixture stood overnight, then the crystals were collected and recrystallized from 20% aqueous ethanol to give 66 g (55%)pale yellow needles; m.p. 147.0°-148.5° C.
Quantity
86 g
Type
reactant
Reaction Step One
Quantity
3 L
Type
solvent
Reaction Step One
Quantity
54 g
Type
reactant
Reaction Step Two
Quantity
46 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
41 g
Type
reactant
Reaction Step Four

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